Cas no 55108-29-7 (Benzaldehyde, 3-acetyl-2-hydroxy-)
55108-29-7 structure
Product Name:Benzaldehyde, 3-acetyl-2-hydroxy-
CAS No:55108-29-7
MF:C9H8O3
MW:164.158022880554
CID:352829
PubChem ID:10975813
Update Time:2025-04-19
Benzaldehyde, 3-acetyl-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-acetyl-2-hydroxy-
- 3-acetyl-2-hydroxybenzaldehyde
- 55108-29-7
- DTXSID30450377
- SCHEMBL8120539
- acetylsalicylic aldehyde
-
- Inchi： 1S/C9H8O3/c1-6(11)8-4-2-3-7(5-10)9(8)12/h2-5,12H,1H3
- InChI Key： OPPZJAAVEDSDPQ-UHFFFAOYSA-N
- SMILES： OC1C(C=O)=CC=CC=1C(C)=O
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzaldehyde, 3-acetyl-2-hydroxy- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
55108-29-7 (Benzaldehyde, 3-acetyl-2-hydroxy-) Related Products
- 1470-79-7(2,4,4'-Trihydroxybenzophenone)
- 610-99-1(2'-Hydroxypropiophenone)
- 711-79-5(1'-Hydroxy-2'-acetonaphthone)
- 6921-64-8(1-(2-Hydroxy-4-methylphenyl)ethanone)
- 89-84-9(2',4'-Dihydroxyacetophenone)
- 490-78-8(2',5'-Dihydroxyacetophenone)
- 480-66-0(Phloracetophenone)
- 117-99-7(2-Hydroxyphenone)
- 131-56-6(2,4-Dihydroxybenzophenone)
- 574-19-6(2'-Hydroxy-1'-acetonaphthone)
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